Cas no 141-76-4 (3-iodopropanoic acid)

3-iodopropanoic acid Properties

Names and Identifiers

• 3-Iodopropionic acid
• Iodopropionicacid
• b-Iodopropionicacid
• 3-iodopropanoic acid
• 3-iodo-propionicaci
• 3-iodo-propanoicaci
• BETA-IODOPROPIONIC ACID
• Propionic acid, 3-iodo-
• 3-iodopropanoicacid
• B-IODOPROPIONIC ACID
• LABOTEST-BB LT00146632
• 3-Iodopropionic acid,98%
• Propanoic acid, 3-iodo-
• Iodopropanoic acid
• 3-iodo-propionic acid
• .beta.-Iodopropionic acid
• 3-IODOPROPIONICACID
• KMRNTNDWADEIIX-UHFFFAOYSA-N
• C3H5IO2
• Iodo-Propanoic acid
• 3-Iodo-Propanoic acid
• beta -iodopropionic acid
• WLN: QV2I
• 3-Iodopropionic acid, 8CI
• CS-0204563
• 26834-34-4
• FS-5192
• J-007552
• 4-02-00-00770 (Beilstein Handbook Reference)
• DTXSID8059710
• BRN 1699514
• AI3-21060
• SCHEMBL10598
• CHEBI:177020
• NSC-2124
• A807806
• Propanoic acid, iodo-
• MFCD00002765
• UNII-CZ2UC966BF
• AKOS006223910
• 3-iodop3-Iodopropionicacidropanoate
• FT-0615913
• EINECS 205-499-0
• CZ2UC966BF
• EN300-147204
• NSC2124
• I0071
• NSC 2124
• 141-76-4
• 3-Iodopropionic acid, 95%
• InChI=1/C3H5IO2/c4-2-1-3(5)6/h1-2H2,(H,5,6
• D91073
• NS00024599
• b-iodopropionic acid
• 3-IODOPROPIONIC ACID
• 3-Iodopropanoic acid
• beta-Iodopropionic acid
• +Expand

• MDL： MFCD00002765
• InChIKey： KMRNTNDWADEIIX-UHFFFAOYSA-N
• Inchi： 1S/C3H5IO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)
• SMILES： IC([H])([H])C([H])([H])C(=O)O[H]
• BRN： 1699514

Computed Properties

• Exact Mass: 199.93300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.933
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.89610
• PSA: 37.30000
• Boiling Point: 259.7±23.0 °C at 760 mmHg
• Melting Point: 82.0 to 86.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 110.9±22.6 °C
• Color/Form: Scintillating blade crystals
• Solubility: Very soluble in ethanol and ether, soluble in hot water, slightly soluble in cold water
• Sensitiveness: Light Sensitive
• Density: 1.9815 (estimate)

3-iodopropanoic acid Security Information

• Symbol: GHS05 GHS08
• RTECS：UF4900000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

3-iodopropanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters